Cas no 2694745-44-1 (2-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride)

• Product Name: 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride
• CAS No: 2694745-44-1
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD34474864
• CID: 5653444
• PubChem ID: 165942575
• Update Time: 2025-10-23

2-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-2-methyl-, hydrochloride (1:1)
• 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride

• MDL： MFCD34474864
• Inchi： 1S/C11H13NO2.ClH/c1-12-6-5-9-8(7-12)3-2-4-10(9)11(13)14;/h2-4H,5-7H2,1H3,(H,13,14);1H
• InChI Key： JSRNBLSZDWEQNF-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C2CN(C)CCC=12)(=O)O.Cl

Additional information on 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride

Recent Advances in the Study of 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride (CAS: 2694745-44-1)

The compound 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride (CAS: 2694745-44-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to ensure the compound meets the stringent quality standards required for pharmaceutical use. Additionally, novel synthetic routes have been explored to enhance scalability and cost-effectiveness.

Pharmacological investigations have revealed that 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride exhibits promising activity in modulating specific biological pathways. In vitro and in vivo studies have demonstrated its potential as a therapeutic agent for neurological disorders, including Parkinson's disease and Alzheimer's disease. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile further underscore its therapeutic potential.

Mechanistic studies have shed light on the compound's mode of action, particularly its interaction with key enzymes and receptors in the central nervous system. For instance, it has been shown to inhibit the activity of monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of neurodegenerative diseases. These findings have spurred further research into its potential as a neuroprotective agent.

In addition to its neurological applications, 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride has also been investigated for its anti-inflammatory and antioxidant properties. Preclinical studies suggest that the compound may mitigate oxidative stress and inflammation, which are common underlying factors in various chronic diseases. These properties make it a candidate for further development in the treatment of conditions such as rheumatoid arthritis and cardiovascular diseases.

Despite these promising findings, challenges remain in the clinical translation of 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride. Issues such as bioavailability, long-term safety, and potential drug-drug interactions need to be addressed through rigorous preclinical and clinical testing. Ongoing research is focused on optimizing the compound's formulation and delivery methods to enhance its therapeutic efficacy and minimize adverse effects.

In conclusion, 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride (CAS: 2694745-44-1) represents a promising candidate for the development of novel therapeutics, particularly in the fields of neurology and inflammation. Continued research and collaboration between academia and industry will be essential to fully realize its potential and bring it to the clinic.